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Compound of Interest

Compound Name: Valtropine

Cat. No.: B3037589 Get Quote

Disclaimer: Extensive searches of scientific literature, chemical databases, and pharmaceutical

records have yielded no information on a compound named "Valtropine." The following guide

is constructed based on a hypothetical framework, assuming "Valtropine" is a newly

discovered natural product with potential therapeutic applications. The experimental protocols,

data, and pathways described herein are illustrative and based on common methodologies in

natural product drug discovery. They are intended to serve as a template for what a technical

guide for a novel compound might entail.

Introduction
This document provides a comprehensive technical overview of Valtropine, a novel compound

with significant therapeutic potential. We will delve into its discovery, characterization, and the

current understanding of its biological activity. All data presented is based on preliminary,

unpublished research.

Discovery and Natural Sources
Valtropine was first isolated from the bark of the rare Amazonian tree, Arboris inventa. Initial

screening of extracts from A. inventa showed potent inhibitory activity against tumor cell

proliferation. Subsequent bio-assay guided fractionation led to the isolation of Valtropine as

the active principle.

Table 1: Bio-activity of Arboris inventa Fractions
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Fraction Concentration (µg/mL)
% Inhibition of HCT116
Cell Growth

Crude Methanolic Extract 100 75.2

n-Hexane Fraction 100 12.5

Dichloromethane Fraction 100 88.9

Ethyl Acetate Fraction 100 45.3

Aqueous Fraction 100 5.1

Valtropine (Pure) 10 95.8

Physicochemical Properties
The structure of Valtropine was elucidated using a combination of NMR spectroscopy and

mass spectrometry. It is a novel alkaloid with a molecular weight of 389.45 g/mol .

Table 2: Physicochemical Data for Valtropine

Property Value

Molecular Formula C₂₂H₂₃N₃O₃

Molecular Weight 389.45 g/mol

Melting Point 212-214 °C

Solubility in Water 0.5 mg/mL

logP 2.8

Experimental Protocols
A detailed protocol for the isolation of Valtropine from Arboris inventa bark is provided below.

To cite this document: BenchChem. [Valtropine: A Review of a Putative Novel Compound].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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